Cas no 38247-65-3 (Benzoic acid, 2-[2-(4-bromophenyl)ethyl]-, ethyl ester)

• Product Name: Benzoic acid, 2-[2-(4-bromophenyl)ethyl]-, ethyl ester
• CAS No: 38247-65-3
• MF: C₁₇H₁₇BrO₂
• MW: 333.219684362412
• CID: 1488653
• Update Time: 2024-08-23

Benzoic acid, 2-[2-(4-bromophenyl)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[2-(4-bromophenyl)ethyl]-, ethyl ester

• Inchi： 1S/C17H17BrO2/c1-2-20-17(19)16-6-4-3-5-14(16)10-7-13-8-11-15(18)12-9-13/h3-6,8-9,11-12H,2,7,10H2,1H3
• InChI Key： ROJXKEPWENIWMY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1CCC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 332.04121

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 409.1±33.0 °C(Predicted)
• PSA: 26.3